Cas no 1805591-48-3 (5-Bromo-3-chloro-2-(trifluoromethyl)aniline)

5-Bromo-3-chloro-2-(trifluoromethyl)aniline structure
1805591-48-3 structure
Product Name:5-Bromo-3-chloro-2-(trifluoromethyl)aniline
CAS No:1805591-48-3
MF:C7H4BrClF3N
MW:274.465570449829
CID:4707006
Update Time:2023-08-15

5-Bromo-3-chloro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-chloro-2-(trifluoromethyl)aniline
    • Inchi: 1S/C7H4BrClF3N/c8-3-1-4(9)6(5(13)2-3)7(10,11)12/h1-2H,13H2
    • InChI Key: MVUBCSABBPDJRM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C(F)(F)F)=C(C=1)N)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Topological Polar Surface Area: 26

5-Bromo-3-chloro-2-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013023966-250mg
5-Bromo-3-chloro-2-(trifluoromethyl)aniline
1805591-48-3 97%
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489.60 USD 2021-06-24
Alichem
A013023966-500mg
5-Bromo-3-chloro-2-(trifluoromethyl)aniline
1805591-48-3 97%
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823.15 USD 2021-06-24
Alichem
A013023966-1g
5-Bromo-3-chloro-2-(trifluoromethyl)aniline
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1,475.10 USD 2021-06-24
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